3-(2-chlorophenyl)-N-[(1-ethyl-1H-imidazol-2-yl)methyl]-3-phenylpropanamide

• IUPAC Name: 3-(2-chlorophenyl)-N-[(1-ethylimidazol-2-yl)methyl]-3-phenylpropanamide
• InChI: InChI=1S/C21H22ClN3O/c1-2-25-13-12-23-20(25)15-24-21(26)14-18(16-8-4-3-5-9-16)17-10-6-7-11-19(17)22/h3-13,18H,2,14-15H2,1H3,(H,24,26)
• InChI Key: RIROOARUUMWECD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1CNC(=O)CC(C2=CC=CC=C2)C3=CC=CC=C3Cl
• Molecular Formula: C21H22ClN3O
• Molecular Weight: 367.9 g/mol

Description

3-(2-chlorophenyl)-N-[(1-ethyl-1H-imidazol-2-yl)methyl]-3-phenylpropanamide, also known as L-745,870, is a potent and selective antagonist of the dopamine D4 receptor. This compound has been extensively studied for its potential therapeutic applications in treating various neurological and psychiatric disorders.

Mechanism of Action

3-(2-chlorophenyl)-N-[(1-ethyl-1H-imidazol-2-yl)methyl]-3-phenylpropanamide acts as a selective antagonist of the dopamine D4 receptor, which is primarily expressed in the prefrontal cortex and limbic system of the brain. By blocking the activity of this receptor, this compound can modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine, which are involved in regulating mood, cognition, and behavior.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the activity of various brain regions, including the prefrontal cortex, striatum, and hippocampus. This compound has been shown to enhance cognitive function, improve working memory, and reduce impulsive behavior in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-chlorophenyl)-N-[(1-ethyl-1H-imidazol-2-yl)methyl]-3-phenylpropanamide in laboratory experiments include its high potency and selectivity for the dopamine D4 receptor, which allows for precise modulation of this receptor's activity. However, the limitations of using this compound include its potential off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

Future research directions for 3-(2-chlorophenyl)-N-[(1-ethyl-1H-imidazol-2-yl)methyl]-3-phenylpropanamide include exploring its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. Additionally, further studies are needed to elucidate the precise mechanisms underlying its effects on cognitive function and behavior. Finally, the development of more selective and potent dopamine D4 receptor antagonists may provide new opportunities for the treatment of these conditions.

Synthesis Methods

The synthesis of 3-(2-chlorophenyl)-N-[(1-ethyl-1H-imidazol-2-yl)methyl]-3-phenylpropanamide involves several steps, including the reaction of 2-chlorobenzylamine with 1-ethylimidazole-2-carboxaldehyde to form the imidazole intermediate. This intermediate is then reacted with phenylpropanoic acid to produce the final product.

Scientific Research Applications

3-(2-chlorophenyl)-N-[(1-ethyl-1H-imidazol-2-yl)methyl]-3-phenylpropanamide has been widely used in scientific research to study the role of the dopamine D4 receptor in various physiological and pathological conditions. This compound has been shown to have potential therapeutic applications in the treatment of schizophrenia, attention deficit hyperactivity disorder, and drug addiction.